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Compound of Interest

Compound Name: Palladium nitrate

Cat. No.: B167615

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Palladium(ll) nitrate (CAS 10102-
05-3), a versatile inorganic compound with significant applications in catalysis and chemical
synthesis.

Chemical and Physical Properties

Palladium(ll) nitrate, with the chemical formula Pd(NOs)z, is a red-brown crystalline solid.[1][2]
It is deliquescent, meaning it tends to absorb moisture from the air and dissolve.[2][3][4] This
compound is soluble in water and dilute nitric acid.[3][4][5]
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Property Value Reference
Molecular Formula N20sPd [6]
Molecular Weight 230.43 g/mol [2][61[7]
Red-brown crystalline powder
Appearance ) [11[2]
or solid
Density 1.118 g/mL at 25 °C [3]
Melting Point Decomposes above 100 °C [2]
N Soluble in water and dilute
Solubility o ]
nitric acid.[3][4][5]
pH <1.0 [1]

Synthesis and Preparation

Palladium(ll) nitrate can be synthesized through several methods. A common laboratory

preparation involves the reaction of palladium metal with nitric acid.[3][4][5] Another method is

the dissolution of palladium oxide hydrate in dilute nitric acid, followed by crystallization.[3][4][5]

Experimental Protocol: Synthesis of Palladium(ll) Nitrate

Objective: To synthesize Palladium(ll) nitrate from palladium metal.

Materials:

e Fine palladium metal powder

e Concentrated nitric acid (HNOs)

¢ Distilled water

e Heating apparatus (e.g., hot plate with magnetic stirrer)

o Crystallization dish

« Filtration apparatus
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Procedure:

¢ In a well-ventilated fume hood, carefully add finely divided palladium metal to warm
concentrated nitric acid.

e Gently heat the mixture with stirring until the palladium metal has completely dissolved,
forming a yellow-brown solution.

¢ Allow the solution to cool slowly to room temperature.
o Transfer the solution to a crystallization dish and allow the solvent to evaporate slowly.

 Yellow-brown, deliquescent prisms of Palladium(ll) nitrate will crystallize out of the solution.

[31[4]
o Separate the crystals from the remaining liquid by filtration.
e Dry the crystals in a desiccator to prevent absorption of atmospheric moisture.
Applications in Research and Industry
Palladium(ll) nitrate is a key reagent and catalyst in various chemical transformations.

o Catalysis: It serves as a precursor for the preparation of both homogeneous and supported
palladium catalysts.[8] These catalysts are crucial in a wide range of organic reactions,
including:

o Cross-coupling reactions (e.g., Suzuki, Heck, Stille), which are fundamental in the
synthesis of pharmaceuticals, fine chemicals, and advanced materials.[3]

o Hydrogenation and hydrogen transfer reactions, widely used in the petrochemical and
pharmaceutical industries.[8]

o Alkene nitration to form glycol dinitrates.[9]

» Electronic Materials: Palladium(ll) nitrate is utilized in the preparation of conductive inks and
for the activation of surfaces for electroless plating, which is important in the manufacturing
of printed circuit boards and other electronic components.[8][10]
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» Nanotechnology: It is an important raw material for the synthesis of platinum-palladium
carbon alloy nanocatalysts, which have applications in fuel cells.[3][5]

e Analytical Chemistry: It can be used as a matrix modifier in graphite furnace atomic
absorption spectrophotometry for the determination of trace elements like arsenic.[3][5]

Logical Relationship: From Precursor to Application

Pharmaceuticals

Cross-Coupling Reactions »| Fine Chemicals
Pd Catalyst Preparation
(Supported or Homogeneous)
Hydrogenation > Petrochemicals
Palladium(ll) Nitrate > Electronic Materials
(CAS 10102-05-3) (Conductive Inks, Plating)

Nanoparticle Synthesis

Click to download full resolution via product page

Palladium(ll) Nitrate's role as a precursor.

Safety and Handling

Palladium(ll) nitrate is a hazardous substance and must be handled with appropriate safety

precautions.

e Hazards: It is classified as an oxidizer and can intensify fires.[1] It causes severe skin burns

and eye damage.[1]
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o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection when handling this chemical.[1]

» First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water and
seek medical attention. If inhaled, move the person to fresh air.[1]

o Storage: Keep away from heat, sparks, open flames, and other ignition sources. Store in a
tightly closed container in a dry and well-ventilated place.

Hazard Statement GHS Code
May intensify fire; oxidizer H272
Causes severe skin burns and eye damage H314

Experimental Workflow: Preparation of a Supported Palladium Catalyst
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Catalyst Preparation Steps

Dissolve Pd(NO3s)2
in appropriate solvent

olution of Pd(ll)

Impregnate support
(e.g., activated carbon)

:

Dry the impregnated support

l

Reduce Pd(ll) to Pd(0)
(e.g., with Hz or NaBHa)

l

Wash and dry the
final catalyst

Anab/sis

Characterize the catalyst
(e.g., TEM, XRD)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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